Cas no 1206250-78-3 (6-Tert-butyl 3-methyl 5H,6H,7H-pyrrolo[3,4-B]pyridine-3,6-dicarboxylate)

• Product Name: 6-Tert-butyl 3-methyl 5H,6H,7H-pyrrolo[3,4-B]pyridine-3,6-dicarboxylate
• CAS No: 1206250-78-3
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• MDL: MFCD14581771
• CID: 4777425
• Update Time: 2025-05-23

6-Tert-butyl 3-methyl 5H,6H,7H-pyrrolo[3,4-B]pyridine-3,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5,7-Dihydro-pyrrolo[3,4-b]pyridine-3,6-dicarboxylic acid 6-tert-butyl ester 3-methyl ester
• 6-TERT-BUTYL 3-METHYL 5H,6H,7H-PYRROLO[3,4-B]PYRIDINE-3,6-DICARBOXYLATE
• 3624AJ
• SB31720
• 5,7-Dihydro-pyrrolo[3,4-b]pyridine-3,6-dicarboxylic acid 6-t-butyl ester 3-methyl ester
• 5,7-Dihydro-pyrrolo[3,4-bpyridine-3,6-dicarboxylic acid 6-tert-butyl ester 3-methyl ester
• 5,7-Dihydro-pyrrolo3,4-bpyridine-3,6-dicarboxylic acid 6-tert-butyl ester 3-methyl ester
• 6-Tert-butyl 3-methyl 5H,6H,7H-pyrrolo[3,4-B]pyridine-3,6-dicarboxylate

• MDL： MFCD14581771
• Inchi： 1S/C14H18N2O4/c1-14(2,3)20-13(18)16-7-10-5-9(12(17)19-4)6-15-11(10)8-16/h5-6H,7-8H2,1-4H3
• InChI Key： LLEZOBLLXJZXSR-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=C(C=C(C(=O)OC)C=N2)C1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 391
• XLogP3: 1
• Topological Polar Surface Area: 68.7

Additional information on 6-Tert-butyl 3-methyl 5H,6H,7H-pyrrolo[3,4-B]pyridine-3,6-dicarboxylate

6-Tert-butyl 3-methyl 5H,6H,7H-pyrrolo[3,4-B]pyridine-3,6-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 1206250-78-3, commonly referred to as 6-Tert-butyl 3-methyl 5H,6H,7H-pyrrolo[3,4-B]pyridine-3,6-dicarboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structural features and potential applications in advanced materials and drug development. In this article, we delve into the structural properties, synthesis methods, and recent research findings related to this compound.

Structural Analysis of 6-Tert-butyl 3-methyl pyrrolo[3,4-B]pyridine-3,6-dicarboxylate

The molecular structure of 6-Tert-butyl 3-methyl pyrrolo[3,4-B]pyridine-3,6-dicarboxylate is defined by a pyrrolopyridine core with substituents at specific positions. The presence of a tert-butyl group at position 6 and a methyl group at position 3 introduces steric hindrance and electronic effects that influence the compound's reactivity and stability. The dicarboxylate functionality at positions 3 and 6 further enhances its versatility in various chemical reactions. Recent studies have highlighted the importance of these substituents in modulating the electronic properties of the molecule for applications in optoelectronic devices.

Synthesis and Characterization

The synthesis of 6-Tert-butyl 3-methyl pyrrolo[3,4-B]pyridine-3,6-dicarboxylate involves a multi-step process that typically begins with the preparation of precursor compounds. Researchers have employed various strategies, including cyclization reactions and cross-coupling techniques, to construct the pyrrolopyridine framework. Recent advancements in catalytic methods have enabled higher yields and improved purity levels. The characterization of this compound is often performed using techniques such as NMR spectroscopy and mass spectrometry to confirm its structure and purity.

Applications in Materials Science

One of the most promising applications of 6-Tert-butyl 3-methyl pyrrolo[3,4-B]pyridine-3,6-dicarboxylate lies in its potential use as a building block for advanced materials. The compound's ability to form stable coordination complexes has made it a valuable component in the development of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). Recent studies have demonstrated its utility in creating porous materials with high surface areas and selective gas adsorption capabilities.

Recent Research Developments

Recent research has focused on exploring the electronic properties of 6-Tert-butyl 3-methyl pyrrolo[3,4-B]pyridine-3,6-dicarboxylate for applications in organic electronics. Scientists have investigated its use as an active layer material in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Experimental results have shown that the compound exhibits favorable charge transport properties and photoluminescence characteristics. Additionally, its thermal stability makes it a candidate for high-performance electronic devices.

Conclusion

In summary, 6-Tert-butyl 3-methyl pyrrolo[3,4-B]pyridine-3,6-dicarboxylate is a versatile compound with significant potential in various scientific domains. Its unique structure and functional groups make it an attractive candidate for both fundamental research and practical applications. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in the development of next-generation materials and technologies.